Cas no 2227205-85-6 (tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate)

• Product Name: tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
• CAS No: 2227205-85-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.32
• CID: 5294324
• Update Time: 2026-03-10

tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-5-4-12(8-13)6-9(14)7-12/h9H,4-8,13H2,1-3H3
• InChI Key： VIRHEISWAWTFBV-UHFFFAOYSA-N
• SMILES： C12CC(CN)(C1)CCN2C(OC(C)(C)C)=O

Additional information on tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate

Professional Introduction to Tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate (CAS No. 2227205-85-6)

Tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2227205-85-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound’s molecular architecture, comprising a tert-butyl ester group, an amino methyl substituent, and an azabicyclo[3.1.1]heptane core, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The azabicyclo[3.1.1]heptane moiety is particularly noteworthy due to its rigid three-membered nitrogen-containing ring system, which can contribute to favorable pharmacokinetic properties such as improved metabolic stability and reduced susceptibility to enzymatic degradation. This structural feature is increasingly explored in the design of bioactive molecules, where the constrained conformation can enhance binding affinity and selectivity at biological targets. The presence of the aminomethyl group further extends the compound’s utility, providing a handle for covalent attachment or further functionalization, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic accessibility. The tert-butyl ester functionality not only serves as a protecting group but also influences the solubility and bioavailability of the compound. This aspect is particularly relevant in the context of drug formulation, where optimizing solubility profiles can significantly impact therapeutic efficacy. The combination of these structural elements makes tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of such scaffolds for potential biological activity. Molecular modeling studies suggest that this compound may exhibit interactions with various biological targets, including enzymes and receptors involved in metabolic pathways or signal transduction cascades. For instance, the rigid bicyclic core could mimic natural product scaffolds known to possess pharmacological activity, while the amino methyl group offers opportunities for hydrogen bonding interactions—a key feature in drug-receptor binding affinity.

The pharmaceutical industry has increasingly relied on innovative molecular design strategies to address unmet medical needs. The structural motif of tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate aligns with current trends toward the development of small-molecule drugs with enhanced target specificity and reduced side effects. Preclinical studies have begun to explore derivatives of this compound for their potential therapeutic applications, particularly in areas such as central nervous system (CNS) disorders or inflammatory diseases where precise molecular interactions are critical.

One notable area of research involves leveraging the compound’s structural flexibility to develop enzyme inhibitors or modulators. The azabicyclo[3.1.1]heptane ring can be engineered to fit into active sites of enzymes with high precision, while the amino methyl group allows for fine-tuning of electronic properties through substitution or derivatization. Such modifications are essential for achieving optimal pharmacological profiles, including potency, selectivity, and duration of action.

The synthesis of tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate presents an interesting challenge due to its complex three-dimensional structure but also offers opportunities for methodological innovation in organic chemistry. Advances in synthetic techniques have made it feasible to construct such heterocyclic frameworks with increasing efficiency and yield, paving the way for large-scale production if required for industrial applications.

As research continues to uncover new biological functions and therapeutic targets, compounds like tert-butyl 5-(aminomethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate are likely to play a pivotal role in drug discovery pipelines across multiple therapeutic domains. Their unique structural features provide a rich foundation for medicinal chemists to explore new chemical space, ultimately contributing to the development of safer and more effective treatments for human diseases.